{[2-(3-Chlorophenoxy)-5-fluorophenyl]methyl}(methyl)amine

• IUPAC Name: 1-[2-(3-chlorophenoxy)-5-fluorophenyl]-N-methylmethanamine
• InChI: InChI=1S/C14H13ClFNO/c1-17-9-10-7-12(16)5-6-14(10)18-13-4-2-3-11(15)8-13/h2-8,17H,9H2,1H3
• InChI Key: TZKZUVMYVKQZFO-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=C(C=CC(=C1)F)OC2=CC(=CC=C2)Cl
• Molecular Formula: C14H13ClFNO
• Molecular Weight: 265.71 g/mol
• CAS No.: 1096800-26-8

Description

Synthesis Analysis

This would involve detailing the methods used to synthesize the amine.

Molecular Structure Analysis

This would involve the use of spectroscopic techniques to determine the structure of the amine.

Chemical Reactions Analysis

This would involve studying the reactions that the amine undergoes.

Physical and Chemical Properties Analysis

This would involve studying properties like boiling point, solubility, etc.

Scientific Research Applications

• Synthesis and Biological Applications :

  • The synthesis of arprinocid, a coccidiostat candidate, involved the use of chloro-fluorophenyl compounds as key intermediates, demonstrating their utility in the production of biologically active compounds (Ellsworth, Meriwether, & Mertel, 1989).
  • Research on 3-(4-Chlorophenyl)-3-(4-fluorophenyl)propylamine revealed its potential in synthesizing compounds with significant antibacterial and antioxidant activities (Арутюнян et al., 2012).

• Material Science and Corrosion Inhibition :

  • Amine derivatives, including those with chlorophenyl groups, have been synthesized and shown to be effective corrosion inhibitors for mild steel in acidic environments, demonstrating their potential in material protection and industrial applications (Boughoues et al., 2020).

• Organic Chemistry and Enantioselective Syntheses :

  • The use of chlorophenyl and fluorophenyl derivatives has been reported in the highly enantioselective syntheses of Boc-pyrrolidines, highlighting their role in producing optically active compounds (Wu, Lee, & Beak, 1996).

• Medicinal Chemistry and Drug Development :

  • Various studies have synthesized and evaluated the biological activities of compounds containing chlorophenyl and fluorophenyl groups, showing potential applications in developing new therapeutic agents. For example, research into the synthesis and cytotoxic effects of certain novel pyrazolo[1,5-a]pyrimidin-7-amine derivatives demonstrated their potential in cancer therapy (Flefel et al., 2015).

• Chemical Analysis and Detection Technologies :

  • The synthesis of chlorophyll derivatives, including those with trifluoroacetyl groups, has been investigated for the optical detection of various amines, showcasing their application in chemical sensing technologies (Tamiaki et al., 2013).

Safety and Hazards

This would involve detailing the safety precautions needed to handle the amine and the hazards associated with it.